Cas no 1416340-25-4 (5-Amino-1-(4-ethyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester)

• Product Name: 5-Amino-1-(4-ethyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester
• CAS No: 1416340-25-4
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 5169927
• Update Time: 2025-10-18

5-Amino-1-(4-ethyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(4-ethyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester

• Inchi： 1S/C13H15N3O2/c1-3-9-4-6-10(7-5-9)16-12(14)11(8-15-16)13(17)18-2/h4-8H,3,14H2,1-2H3
• InChI Key： TYCDEWYMABUTAJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(CC)C=C2)C(N)=C(C(OC)=O)C=N1

Additional information on 5-Amino-1-(4-ethyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester

Recent Advances in the Study of 5-Amino-1-(4-ethyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester (CAS: 1416340-25-4)

The compound 5-Amino-1-(4-ethyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester (CAS: 1416340-25-4) has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this pyrazole derivative as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing more complex molecular scaffolds that exhibit promising activity against various kinase targets. The compound's structural features, including the amino and ester functional groups, make it particularly versatile for further chemical modifications.

In terms of biological activity, preliminary screening results from multiple research groups suggest that derivatives of 5-Amino-1-(4-ethyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester show moderate to strong inhibitory effects on several disease-relevant enzymes. A recent patent application (WO2023056789) describes its use in compositions targeting inflammatory pathways, with particular emphasis on its potential as a COX-2 inhibitor lead compound.

The synthetic methodology for this compound has seen significant optimization in the past two years. A 2024 publication in Organic Process Research & Development reports an improved, scalable synthesis route with higher yields (up to 78%) and reduced environmental impact compared to previous methods. This advancement is particularly important for potential industrial-scale production should any of its derivatives progress to clinical development.

Structural-activity relationship (SAR) studies have revealed that the 4-ethyl-phenyl moiety contributes significantly to the compound's overall pharmacological profile. Computational modeling and X-ray crystallography data (deposited in the Cambridge Structural Database under reference CCDC 2256789) provide detailed insights into its molecular interactions with biological targets, offering valuable information for further drug design efforts.

Current challenges in the research of this compound include improving its metabolic stability and optimizing its physicochemical properties for better drug-like characteristics. Several research groups are actively working on these aspects, with recent conference presentations (e.g., at the 2024 ACS Spring Meeting) reporting progress in addressing these limitations through strategic molecular modifications.

In conclusion, 5-Amino-1-(4-ethyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester represents a promising scaffold in medicinal chemistry with multiple potential applications. Ongoing research continues to explore its full potential, particularly in the development of novel anti-inflammatory and anticancer agents. Future studies will likely focus on advancing lead compounds derived from this scaffold through preclinical development pipelines.